5-chloro-2-fluoropyridine-4-carboxylic acid
Overview
Description
5-Chloro-2-fluoropyridine-4-carboxylic acid (5-Cl-2-FP-4-COOH) is an organic compound belonging to the pyridine family of molecules. It is a colorless solid with a molecular weight of 191.54 g/mol. It is insoluble in water but soluble in common organic solvents such as methanol and ethanol. 5-Cl-2-FP-4-COOH is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of 5-Cl-2-FP-4-COOH is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of various organic compounds. It is also believed to interact with the active sites of enzymes and proteins involved in various biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Cl-2-FP-4-COOH are not well understood. However, it has been shown to have some effect on the activity of certain enzymes and proteins. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Cl-2-FP-4-COOH in laboratory experiments include its low cost, easy availability, and good yields. It is also relatively non-toxic and has a low environmental impact. The main limitation of using 5-Cl-2-FP-4-COOH in laboratory experiments is that it is not very soluble in water, which can make it difficult to use in some reactions.
Future Directions
Future research on 5-Cl-2-FP-4-COOH should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, research should focus on developing new methods for synthesizing the compound and optimizing existing methods. Other potential areas of research include exploring the potential applications of the compound in the fields of medicine and agriculture. Finally, research should focus on developing safer and more environmentally friendly methods for synthesizing and using 5-Cl-2-FP-4-COOH.
Synthesis Methods
5-Cl-2-FP-4-COOH can be synthesized via the reaction of chloro-2-fluoropyridine and sodium carboxylate in the presence of a base such as sodium hydroxide. This reaction is known as the Knoevenagel condensation. The reaction of 5-chloro-2-fluoropyridine with sodium carboxylate yields the desired product 5-Cl-2-FP-4-COOH in good yields.
Scientific Research Applications
5-Cl-2-FP-4-COOH has been used in numerous scientific research studies due to its unique properties. It has been used to synthesize a range of organic compounds such as amides, esters, and thioesters. It has also been used to synthesize a range of pharmaceuticals such as antifungal agents, antibiotics, and anti-inflammatory drugs. 5-Cl-2-FP-4-COOH has also been used in the synthesis of agrochemicals such as insecticides and herbicides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-2-fluoropyridine-4-carboxylic acid involves the introduction of a chlorine atom and a fluorine atom onto a pyridine ring, followed by carboxylation of the resulting compound.", "Starting Materials": [ "2-fluoropyridine", "4-chloropyridine", "Carbon dioxide", "Sodium hydroxide", "Diethyl ether", "Ethanol", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "2-fluoropyridine is reacted with sodium hydroxide and diethyl ether to form the sodium salt of 2-fluoropyridine.", "4-chloropyridine is reacted with sodium hydroxide and diethyl ether to form the sodium salt of 4-chloropyridine.", "The sodium salt of 2-fluoropyridine and the sodium salt of 4-chloropyridine are reacted together in ethanol to form 5-chloro-2-fluoropyridine.", "5-chloro-2-fluoropyridine is reacted with carbon dioxide, sodium hydroxide, and water to form 5-chloro-2-fluoropyridine-4-carboxylic acid.", "The resulting mixture is acidified with hydrochloric acid and extracted with diethyl ether.", "The organic layer is washed with sodium bicarbonate and water, dried over sodium sulfate, and concentrated to yield 5-chloro-2-fluoropyridine-4-carboxylic acid as a white solid." ] } | |
CAS RN |
1211532-40-9 |
Product Name |
5-chloro-2-fluoropyridine-4-carboxylic acid |
Molecular Formula |
C6H3ClFNO2 |
Molecular Weight |
175.5 |
Purity |
95 |
Origin of Product |
United States |
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